Cas no 1189106-90-8 (7-Bromo-8-methyl-2-propylquinoline-4-ol)

• Product Name: 7-Bromo-8-methyl-2-propylquinoline-4-ol
• CAS No: 1189106-90-8
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 2626249
• PubChem ID: 45599503
• Update Time: 2025-05-20

7-Bromo-8-methyl-2-propylquinoline-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-8-METHYL-2-PROPYL-1H-QUINOLIN-4-ONE
• 7-Bromo-8-methyl-2-propylquinolin-4(1H)-one
• 7-bromo-8-methyl-2-propylquinolin-4-ol
• 7-Bromo-4-hydroxy-8-methyl-2-propylquinoline
• 7-Bromo-8-methyl-2-propylquinoline-4-ol
• G65135
• MFCD12675128
• 1189106-90-8
• DTXSID90671046
• AS-85341

• Inchi： 1S/C13H14BrNO/c1-3-4-9-7-12(16)10-5-6-11(14)8(2)13(10)15-9/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： RPCXVHBIUVKGSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=C(CCC)NC=2C=1C)=O

Computed Properties

• Exact Mass: 279.02588g/mol
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-Bromo-8-methyl-2-propylquinoline-4-ol

7-Bromo-8-methyl-2-propylquinoline-4-ol

The compound 7-Bromo-8-methyl-2-propylquinoline-4-ol, also known by its CAS number 1189106-90-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, material science, and analytical chemistry. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied due to their unique chemical properties and potential applications in drug development.

The structure of 7-Bromo-8-methyl-2-propylquinoline-4-ol is characterized by a quinoline backbone with three distinct substituents: a bromine atom at position 7, a methyl group at position 8, and a propyl group at position 2. The hydroxyl group (-OH) located at position 4 further enhances the compound's reactivity and functional versatility. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 7-Bromo-8-methyl-2-propylquinoline-4-ol, allowing researchers to explore its potential applications in drug design. For instance, studies have shown that this compound exhibits promising antioxidant and anti-inflammatory activities, which could be harnessed for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological significance, 7-Bromo-8-methyl-2-propylquinoline-4-ol has also been investigated for its role in material science. Its aromaticity and functional groups make it a candidate for use in the development of advanced materials such as organic semiconductors and sensors. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in creating high-performance electronic devices.

The synthesis of 7-Bromo-8-methyl-2-propylquinoline-4-ol typically involves multi-step reactions, including Friedel-Crafts alkylation, bromination, and hydroxylation. These processes require precise control over reaction conditions to ensure high yields and product purity. Recent optimizations in these synthetic protocols have significantly improved the efficiency of producing this compound, making it more accessible for large-scale studies.

In terms of spectroscopic analysis, 7-Bromo-8-methyl-2-propylquinoline-4-ol exhibits characteristic UV-vis absorption bands due to its conjugated π-system. These spectral features are valuable for identifying the compound in complex mixtures and for studying its interactions with other molecules. Furthermore, NMR spectroscopy has been instrumental in confirming the stereochemistry and regiochemistry of this compound, providing critical insights into its molecular structure.

The biological evaluation of 7-Bromo-8-methyl-2-propylquinoline-4 ol has revealed its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings underscore the importance of further exploring its therapeutic potential through clinical trials.

In conclusion, 7-Bromo -8-methyl -2 -propyl quinoline -4 -ol, with its unique chemical structure and diverse functional groups, represents a valuable molecule for both academic research and industrial applications. Its role in drug discovery, material science, and analytical chemistry highlights the significance of continued investigation into its properties and potential uses. As research progresses, this compound is expected to contribute significantly to advancements in multiple scientific domains.